Cas no 1807060-34-9 (2-Chloro-3-(difluoromethyl)-5-hydroxypyridine-6-sulfonamide)

2-Chloro-3-(difluoromethyl)-5-hydroxypyridine-6-sulfonamide is a heterocyclic sulfonamide compound featuring a pyridine core substituted with chloro, difluoromethyl, hydroxyl, and sulfonamide functional groups. Its unique structure confers potential utility in agrochemical and pharmaceutical applications, particularly as an intermediate for synthesizing biologically active molecules. The presence of electron-withdrawing groups enhances reactivity, making it suitable for further derivatization. The compound's stability and solubility profile facilitate its use in controlled reactions. Its structural features may contribute to herbicidal or antimicrobial properties, though specific applications depend on further functionalization. Handling requires standard laboratory precautions due to its reactive substituents.
2-Chloro-3-(difluoromethyl)-5-hydroxypyridine-6-sulfonamide structure
1807060-34-9 structure
Product Name:2-Chloro-3-(difluoromethyl)-5-hydroxypyridine-6-sulfonamide
CAS No:1807060-34-9
MF:C6H5ClF2N2O3S
MW:258.630306005478
CID:4867152
Update Time:2025-06-14

2-Chloro-3-(difluoromethyl)-5-hydroxypyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-3-(difluoromethyl)-5-hydroxypyridine-6-sulfonamide
    • Inchi: 1S/C6H5ClF2N2O3S/c7-4-2(5(8)9)1-3(12)6(11-4)15(10,13)14/h1,5,12H,(H2,10,13,14)
    • InChI Key: OMGXIXYTBIMOPC-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(F)F)C=C(C(=N1)S(N)(=O)=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 321
  • XLogP3: 1.5
  • Topological Polar Surface Area: 102

2-Chloro-3-(difluoromethyl)-5-hydroxypyridine-6-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029052968-250mg
2-Chloro-3-(difluoromethyl)-5-hydroxypyridine-6-sulfonamide
1807060-34-9 97%
250mg
$940.80 2022-03-31
Alichem
A029052968-500mg
2-Chloro-3-(difluoromethyl)-5-hydroxypyridine-6-sulfonamide
1807060-34-9 97%
500mg
$1,727.80 2022-03-31
Alichem
A029052968-1g
2-Chloro-3-(difluoromethyl)-5-hydroxypyridine-6-sulfonamide
1807060-34-9 97%
1g
$3,069.40 2022-03-31

Additional information on 2-Chloro-3-(difluoromethyl)-5-hydroxypyridine-6-sulfonamide

Comprehensive Overview of 2-Chloro-3-(difluoromethyl)-5-hydroxypyridine-6-sulfonamide (CAS No. 1807060-34-9)

2-Chloro-3-(difluoromethyl)-5-hydroxypyridine-6-sulfonamide, with the CAS number 1807060-34-9, is a specialized chemical compound that has garnered significant attention in the fields of agrochemicals and pharmaceutical research. This compound belongs to the pyridine sulfonamide class, known for its unique structural properties and versatile applications. Its molecular formula, C6H5ClF2N2O3S, highlights the presence of key functional groups, including a chloro substituent, a difluoromethyl group, and a hydroxyl moiety, which contribute to its reactivity and potential utility.

In recent years, the demand for pyridine-based sulfonamides has surged due to their role in developing novel agrochemicals and bioactive molecules. Researchers are particularly interested in 2-Chloro-3-(difluoromethyl)-5-hydroxypyridine-6-sulfonamide for its potential as a building block in crop protection agents. The compound's ability to act as an intermediate in synthesizing herbicides and fungicides aligns with the growing need for sustainable agricultural solutions. With climate change and food security dominating global discussions, this compound's relevance in precision farming and green chemistry cannot be overstated.

The pharmaceutical industry is also exploring the therapeutic potential of 2-Chloro-3-(difluoromethyl)-5-hydroxypyridine-6-sulfonamide. Its structural features, such as the sulfonamide group, are commonly found in drugs targeting enzyme inhibition and antibacterial activity. This has led to increased searches for "sulfonamide derivatives in drug discovery" and "pyridine-based pharmaceuticals," reflecting the compound's significance in modern medicinal chemistry. Additionally, its hydroxyl and difluoromethyl groups enhance its pharmacokinetic properties, making it a candidate for further drug development studies.

From a synthetic chemistry perspective, CAS 1807060-34-9 offers intriguing possibilities. The presence of multiple reactive sites allows for selective modifications, enabling the creation of diverse derivatives. This adaptability is crucial for researchers working on structure-activity relationship (SAR) studies, a trending topic in computational chemistry and molecular modeling. The compound's stability under various conditions further enhances its appeal for industrial-scale applications, addressing queries like "how to synthesize pyridine sulfonamides" and "optimizing reaction yields for heterocyclic compounds."

Environmental and safety considerations are paramount when discussing 2-Chloro-3-(difluoromethyl)-5-hydroxypyridine-6-sulfonamide. While the compound is not classified as hazardous, its handling requires adherence to standard laboratory protocols. The rise of green synthesis methods has prompted investigations into eco-friendly production techniques for such intermediates, resonating with searches for "sustainable chemical manufacturing." Furthermore, its biodegradability and ecological impact are subjects of ongoing research, aligning with the broader ESG (Environmental, Social, and Governance) trends in the chemical industry.

In conclusion, 2-Chloro-3-(difluoromethyl)-5-hydroxypyridine-6-sulfonamide (CAS 1807060-34-9) represents a multifaceted compound with applications spanning agrochemicals, pharmaceuticals, and material science. Its structural complexity and functional diversity make it a valuable subject for both academic and industrial research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in sustainable agriculture and healthcare innovation.

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